Cas no 135065-68-8 (tert-butyl N-(1-hydroxypentan-3-yl)carbamate)

Tert-butyl N-(1-hydroxypentan-3-yl)carbamate is a protected amino alcohol derivative commonly employed in organic synthesis and pharmaceutical intermediates. Its key structural features include a tert-butoxycarbonyl (Boc) protecting group, which enhances stability and selectivity during reactions, and a hydroxyl group at the 1-position of the pentyl chain, offering versatility for further functionalization. The Boc group facilitates easy deprotection under mild acidic conditions, making it valuable in peptide synthesis and chiral compound preparation. The compound’s balanced hydrophobicity and reactivity make it suitable for applications in medicinal chemistry and asymmetric catalysis. Its well-defined purity and stability ensure consistent performance in complex synthetic pathways.
tert-butyl N-(1-hydroxypentan-3-yl)carbamate structure
135065-68-8 structure
Product Name:tert-butyl N-(1-hydroxypentan-3-yl)carbamate
CAS No:135065-68-8
MF:C10H21NO3
MW:203.278643369675
MDL:MFCD24448687
CID:879843
PubChem ID:19968685
Update Time:2025-06-08

tert-butyl N-(1-hydroxypentan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, (1-ethyl-3-hydroxypropyl)-, 1,1-dimethylethyl ester (9CI)
    • tert-butyl N-(1-hydroxypentan-3-yl)carbamate
    • 3-(N-BOC-amino)-pentan-1-ol
    • tert-Butyl (1-hydroxypentan-3-yl)carbamate
    • BUQMELIOJVZHGM-UHFFFAOYSA-N
    • 135065-68-8
    • EN300-317625
    • SCHEMBL5551451
    • tert-Butyl(1-hydroxypentan-3-yl)carbamate
    • DTXSID90601560
    • MDL: MFCD24448687
    • Inchi: 1S/C10H21NO3/c1-5-8(6-7-12)11-9(13)14-10(2,3)4/h8,12H,5-7H2,1-4H3,(H,11,13)
    • InChI Key: BUQMELIOJVZHGM-UHFFFAOYSA-N
    • SMILES: O(C(NC(CC)CCO)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 203.15223
  • Monoisotopic Mass: 203.15214353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 58.6Ų

Experimental Properties

  • PSA: 58.56

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Additional information on tert-butyl N-(1-hydroxypentan-3-yl)carbamate

Professional Introduction to tert-butyl N-(1-hydroxypentan-3-yl)carbamate (CAS No. 135065-68-8)

tert-butyl N-(1-hydroxypentan-3-yl)carbamate, identified by its Chemical Abstracts Service (CAS) number 135065-68-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, agrochemicals, and material science. The unique structural features of this molecule, particularly the presence of a tert-butyl group and a 1-hydroxypentan-3-yl moiety, contribute to its distinctive reactivity and potential utility in synthetic pathways.

The tert-butyl group is a well-known steric shield that enhances the stability of intermediates in organic reactions, making it a preferred choice in the synthesis of complex molecules. This group also imparts lipophilicity, which can be advantageous in drug delivery systems targeting specific biological membranes. On the other hand, the 1-hydroxypentan-3-yl moiety introduces a hydroxyl functional group at the third carbon position of a pentyl chain. This structural feature not only influences the compound's solubility but also provides a site for further chemical modifications, such as etherification or esterification, which are common strategies in drug design.

In recent years, there has been growing interest in carbamates as pharmacophores due to their ability to mimic biological functional groups like hydroxamic acids and amides. The carbamate functional group itself is known for its role as an acylation agent and its involvement in various enzymatic reactions. For instance, carbamates have been explored as inhibitors of serine proteases, which are key targets in the treatment of inflammatory diseases and cancer. The structural motif of tert-butyl N-(1-hydroxypentan-3-yl)carbamate may offer novel opportunities for designing selective inhibitors by leveraging both the steric bulk of the tert-butyl group and the hydrogen bonding potential of the hydroxyl group.

One of the most compelling aspects of this compound is its potential application in the synthesis of prodrugs. Prodrugs are pharmacologically inactive precursors that undergo metabolic conversion into active drugs within the body. The presence of both hydrophilic and lipophilic regions in tert-butyl N-(1-hydroxypentan-3-yl)carbamate makes it an excellent candidate for prodrug development. The tert-butyl group can enhance membrane permeability, while the hydroxyl group can be metabolically cleaved to release an active pharmaceutical ingredient (API). This dual functionality has been exploited in various drug formulations to improve bioavailability and reduce side effects.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, which has further highlighted the potential of tert-butyl N-(1-hydroxypentan-3-yl)carbamate. Molecular docking studies have shown that this compound can bind effectively to various biological targets, including enzymes and receptors involved in metabolic pathways. For example, simulations suggest that it may interact with cytochrome P450 enzymes, which are crucial for drug metabolism. Such insights are invaluable for designing molecules with enhanced pharmacokinetic properties.

The synthesis of tert-butyl N-(1-hydroxypentan-3-yl)carbamate involves multi-step organic transformations that showcase modern synthetic methodologies. Key steps include the formation of an amide bond between tert-butanol and pentan-3-yloxyacetonitrile, followed by hydrolysis and decarboxylation to yield the desired product. These synthetic routes highlight the importance of transition metal catalysis and asymmetric synthesis in producing complex carbamate derivatives with high enantioselectivity.

In conclusion, tert-butyl N-(1-hydroxypentan-3-yl)carbamate (CAS No. 135065-68-8) represents a promising compound with diverse applications in pharmaceutical research and industrial chemistry. Its unique structural features make it an attractive candidate for drug development, prodrug design, and synthetic chemistry innovation. As research continues to uncover new biological targets and synthetic strategies, this compound is likely to play an increasingly significant role in advancing chemical biology and medicinal chemistry.

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